Cas no 505-48-6 (Suberic acid)

Suberic acid Properties

Names and Identifiers

• Octanedioic acid
• Cork Acid
• 1,6-Hexanedicarboxylic Acid
• RARECHEM AL BO 0184
• OCTANEDIOC ACID
• KORK ACID
• HEXANE-1,6-DICARBOXYLIC ACID
• DICARBOXYLIC ACID C8
• Suberic Acid
• SUBERIC ACID(RG)
• 1,8-diethyl octanedioate
• DIETHYL SUBERATE
• Ethyl suberate
• Korksaeurediaethylester
• Octandisaeure-diaethylester
• octanedinoic acid diethyl ester
• octanedioic acid diethyl ester
• SUBERIC ACID DIETHYL ESTER
• 1,8-Octanedioic acid
• Hexamethylenedicarboxylic acid
• Subericacid
• 1,6-Dicarboxyhexane
• Octane-1,8-dioic acid
• NSC25952
• 6U7Y4M9C1H
• C8H14O4
• TYFQFVWCELRYAO-UHFFFAOYSA-N
• Suberic acid, 99%
• Oktandisaeure
• Korksaeure
• Suberinsaeure
• Korksaure
• 1,8-Octanedioate
• Octane-1,
• AM20100233
• NS00015186
• NSC53777
• Suberic acid, purum, >=98.0% (T)
• NCGC00164012-03
• SY004501
• C08278
• S-9000
• CHEMBL1162491
• Hexamethylenedicarboxylate
• MFCD00004428
• LMFA01170001
• EN300-19300
• SUBERIC ACID
• DTXSID8021644
• EINECS 208-010-9
• AI3-52672
• bmse000378
• UNII-6U7Y4M9C1H
• NCGC00164012-02
• AKOS000119018
• CHEBI:9300
• F1905-7049
• 505-48-6
• NCGC00258085-01
• 1,6-Hexanedicarboxylate
• NSC-25952
• BP-27862
• CS-W016016
• NCGC00164012-01
• Z104473456
• s6220
• Suberic acid, 98%
• Tox21_200531
• Octane-1,8-dioic aid
• CAS-505-48-6
• STR03966
• 932D754A-EE85-46C7-A95B-A93A3DC1EC61
• Q899074
• NSC-53777
• HY-W015300
• AC7522
• NSC 25952
• Octanedioic acid Suberic acid
• O0023
• SCHEMBL3301
• SUBERIC ACID [MI]
• 68937-72-4
• AB00376809-03
• DTXCID101644
• Octane-1,8-dioate
• EINECS 273-084-1
• FT-0655538
• BIDD:ER0503
• STK801855
• BBL009289
• DB-071218
• +Expand

• MDL： MFCD00004428
• InChIKey： TYFQFVWCELRYAO-UHFFFAOYSA-N
• Inchi： 1S/C8H14O4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H,9,10)(H,11,12)
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])=O
• BRN： 1210161

Computed Properties

• Exact Mass: 174.08900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 174.089209
• Heavy Atom Count: 12
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 1.49620
• PSA: 74.60000
• Merck: 8862
• Refractive Index: 1.4370 (estimate)
• Water Partition Coefficient: 0.6 g/L (20 ºC)
• Boiling Point: 279°C/100mmHg(lit.)
• Melting Point: 141.0 to 144.0 deg-C
• Flash Point: Fahrenheit: 410 ° f
  Celsius: 210 ° c
  
• Solubility: 1.6g/l
• Color/Form: Colorless crystals.
• PH: 3.2 (1.6g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, reducing agents, bases.
• Solubility: It is insoluble in water, ether and ethanol. Almost insoluble in chloroform
• pka: 4.52(at 25℃)
• Density: 1.3010 (rough estimate)

Suberic acid Security Information

• Symbol: GHS07
• WGK Germany：1
• Safety Term：S26;S39
• Safety Instruction： S26-S39
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36
• Signal Word：Warning
• TSCA：Yes

Suberic acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters